Br-2PACz

• CAS: 2762888-11-7
• Molecular Formula: C14H12Br2NO3P
• Molecular Weight: 433.03 g/mol
• InChI: InChI=1S/C14H12Br2NO3P/c15-9-1-3-13-11(7-9)12-8-10(16)2-4-14(12)17(13)5-6-21(18,19)20/h1-4,7-8H,5-6H2,(H2,18,19,20)
• InChIKey: WSKHKHPOXQBLPZ-UHFFFAOYSA-N

Br-2PACz Procurement-Grade Profile

Br-2PACz ([2-(3,6-dibromo-9H-carbazol-9-yl)ethyl]phosphonic acid) is a carbazole-based self-assembled monolayer (SAM) hole-transport material bearing two electron-withdrawing bromine substituents at the 3- and 6-positions of the carbazole core [1]. The phosphonic acid anchoring group enables spontaneous chemisorption onto metal oxide electrodes (e.g., ITO, NiOx), forming a conformal monolayer that dramatically raises the electrode work function—from 4.73 eV (bare ITO) to 5.82 eV—through an interfacial dipole effect [2]. This deep-HOMO (measured at −6.01 eV on ITO) hole-selective contact finds application in p-i-n perovskite solar cells (PSCs), organic photovoltaics (OPVs), perovskite light-emitting diodes (PeLEDs), and indoor photovoltaics, where it serves as a dopant-free alternative to PEDOT:PSS .

HTL Type Carbazole-based self-assembled monolayer, dopant-free hole-selective contact

Anchoring Phosphonic acid anchor enables spontaneous chemisorption on ITO / NiOx electrodes

Device Platforms p-i-n perovskite solar cells, organic photovoltaics, perovskite LEDs, indoor photovoltaics

• [1] M. Pitaro, J. S. Alonso, L. Di Mario, D. Garcia Romero, K. Tran, T. Zaharia, … M. A. Loi, "A carbazole-based self-assembled monolayer as the hole transport layer for efficient and stable Cs₀.₂₅FA₀.₇₅Sn₀.₅Pb₀.₅I₃ solar cells," Journal of Materials Chemistry A, vol. 11, no. 22, pp. 11755–11766, 2023. DOI: 10.1039/d3ta01276j. View Source
• [2] Y. Lin, A. M. G. Feron, J. M. Marin-Beloqui, et al., "18.4% Organic Solar Cells Using a High Ionization Energy Self-Assembled Monolayer as Hole-Extraction Interlayer," ChemSusChem, vol. 14, no. 17, pp. 3569–3578, 2021. DOI: 10.1002/cssc.202100707. View Source

Why Br-2PACz Cannot Be Replaced

Carbazole SAMs share a common phosphonic acid anchor, but terminal-group substitution produces starkly different interfacial energetics that directly govern device performance and stability. The electron-withdrawing bromine substituents on Br-2PACz generate a substantially larger interfacial dipole moment than the unsubstituted 2PACz or the electron-donating methoxy group of MeO-2PACz, raising the ITO work function to 5.43–5.82 eV versus 4.58–4.81 eV for MeO-2PACz and ~5.30 eV for 2PACz [1][2]. This translates into a deep HOMO level (−5.73 to −6.01 eV) that suppresses leakage current in PeLEDs by 4–5 orders of magnitude relative to PEDOT:PSS (HOMO −5.00 eV) [3]. In mixed Sn/Pb perovskite devices, Br-2PACz delivers a PCE of 19.51%, outperforming both 2PACz (18.44%) and PEDOT:PSS (16.33%) [4]. Conversely, in CsPbI₃ inorganic perovskites, Br-2PACz creates an excessively large energy offset that degrades performance below that of MeO-2PACz (PCE 16.71% vs. 20.34%), illustrating that substitution is application-specific and cannot be assumed interchangeable [5]. Generic substitution risks mismatched energy-level alignment, reduced charge extraction efficiency, and compromised operational stability—each quantified in the evidence below.

Bromine-induced interfacial dipole may not be replicated by unsubstituted 2PACz or MeO-2PACz; reported work function shifts differ substantially.

PEDOT:PSS exhibits a shallower HOMO and can lead to higher leakage current in PeLEDs; substitution may compromise charge extraction and efficiency.

In CsPbI₃ all-inorganic perovskites, Br-2PACz may create an energy offset that degrades performance relative to MeO-2PACz; substitution must be validated per active-layer composition.

• [1] M. J. Lee and J. W. Shim, "Fine-Tuning Hole Collection Via Self-Assembled Monolayers for Advancing Versatile Platforms," ECS Meeting Abstracts, MA2024-02, 4988, 2024. DOI: 10.1149/MA2024-02244988mtgabs. View Source
• [2] Y. Lin, A. M. G. Feron, J. M. Marin-Beloqui, et al., "18.4% Organic Solar Cells Using a High Ionization Energy Self-Assembled Monolayer as Hole-Extraction Interlayer," ChemSusChem, vol. 14, no. 17, pp. 3569–3578, 2021. DOI: 10.1002/cssc.202100707. View Source
• [3] Laxmi, M. Misra, N. Gaur, S. Gupta, and D. Kabra, "Double Passivation Using Ultra-Thin Insulators for Improved Stability and Efficiency of Quasi-2D Perovskite Light Emitting Diodes," Advanced Optical Materials, 2024. DOI: 10.1002/adom.202302961. View Source
• [4] M. Pitaro, J. S. Alonso, L. Di Mario, D. Garcia Romero, K. Tran, T. Zaharia, … M. A. Loi, "A carbazole-based self-assembled monolayer as the hole transport layer for efficient and stable Cs₀.₂₅FA₀.₇₅Sn₀.₅Pb₀.₅I₃ solar cells," Journal of Materials Chemistry A, vol. 11, no. 22, pp. 11755–11766, 2023. DOI: 10.1039/d3ta01276j. View Source
• [5] Self-assembled molecules for inverted CsPbI₃ inorganic perovskite solar cells with efficiency exceeding 20%, Chemical Engineering Journal, 2025. DOI: 10.1016/j.cej.2025.xxx. View Source

Br-2PACz Quantitative Differentiation

ITO Work Function Enhancement

Br-2PACz chemisorption on ITO raises the electrode work function to 5.82 eV, compared to 5.68 eV for 2PACz, 5.77 eV for Cl-2PACz, 4.58 eV for MeO-2PACz, and 4.9 eV for PEDOT:PSS, all measured from a bare ITO baseline of 4.73 eV [1][2]. An independent study confirms ITO/Br-2PACz WF as 5.43 eV vs. ITO/2PACz at 5.30 eV and ITO/MeO-2PACz at 4.81 eV, with Br-2PACz producing the highest WF enhancement within the 2PACz derivative series due to its larger induced dipole moment [3]. The elevated WF minimizes the energy offset at the hole-extraction interface, directly reducing interface resistance and trap-assisted recombination losses.

ITO Work Function

Head-to-head

5.82 eV 2PACz 5.68 eV, PEDOT:PSS 4.9 eV

Reported highest WF among carbazole SAM series; supports ohmic hole extraction.

UPS / Kelvin probe validated; DFT supported.

Evidence Dimension	ITO electrode work function (eV)
Target Compound Data	ITO/Br-2PACz: 5.82 eV (Lin et al.); 5.43 eV (Lee & Shim)
Comparator Or Baseline	Bare ITO: 4.73 eV; ITO/2PACz: 5.68 eV (Lin) / 5.30 eV (Lee); ITO/MeO-2PACz: 4.58 eV (Lin) / 4.81 eV (Lee); ITO/PEDOT:PSS: 4.9 eV (Lin)
Quantified Difference	Br-2PACz increases ITO WF by +1.09 eV (Lin) vs. +0.95 eV for 2PACz and −0.15 eV for MeO-2PACz; Br-2PACz WF exceeds PEDOT:PSS by 0.92 eV
Conditions	Ultraviolet photoelectron spectroscopy (UPS) and Kelvin probe measurements on ITO substrates; validated by DFT calculations [3]

Why This Matters

A higher electrode work function enables ohmic hole extraction with minimal energy loss—a decisive factor for selecting Br-2PACz over 2PACz or MeO-2PACz when the donor HOMO is deep (e.g., PM6 at −5.45 eV) and energy-level alignment is performance-critical.

• [1] Y. Lin, A. M. G. Feron, J. M. Marin-Beloqui, et al., "18.4% Organic Solar Cells Using a High Ionization Energy Self-Assembled Monolayer as Hole-Extraction Interlayer," ChemSusChem, vol. 14, no. 17, pp. 3569–3578, 2021. DOI: 10.1002/cssc.202100707. View Source
• [2] 18.9% Efficient Organic Solar Cells Based on n-Doped Bulk-Heterojunction and Halogen-Substituted Self-Assembled Monolayers as Hole Extracting Interlayers, Advanced Energy Materials, 2022. Available via University of Manchester Research Portal. View Source
• [3] M. J. Lee and J. W. Shim, "Fine-Tuning Hole Collection Via Self-Assembled Monolayers for Advancing Versatile Platforms," ECS Meeting Abstracts, MA2024-02, 4988, 2024. DOI: 10.1149/MA2024-02244988mtgabs. View Source

Mixed Sn/Pb Perovskite Solar Cell Efficiency

In a direct three-way comparison using the identical Cs₀.₂₅FA₀.₇₅Sn₀.₅Pb₀.₅I₃ (bandgap ~1.25 eV) active layer in p-i-n architecture, Br-2PACz as HTL delivered a champion power conversion efficiency of 19.51%, compared to 18.44% for 2PACz and 16.33% for PEDOT:PSS [1]. The superior performance of Br-2PACz is attributed to suppressed non-radiative recombination at the HTL/perovskite interface and more favorable energy-level alignment enabled by the bromine-induced deeper HOMO [1][2].

Champion PCE (Sn/Pb)

Head-to-head

19.51%

Reported top PCE among tested HTLs in mixed Sn/Pb perovskite system.

Cs₀.₂₅FA₀.₇₅Sn₀.₅Pb₀.₅I₃, p-i-n architecture.

Evidence Dimension	Champion power conversion efficiency (PCE, %)
Target Compound Data	Br-2PACz HTL: 19.51%
Comparator Or Baseline	2PACz HTL: 18.44%; PEDOT:PSS HTL: 16.33%
Quantified Difference	Br-2PACz outperforms 2PACz by +1.07 percentage points (5.8% relative improvement) and PEDOT:PSS by +3.18 percentage points (19.5% relative improvement)
Conditions	Cs₀.₂₅FA₀.₇₅Sn₀.₅Pb₀.₅I₃ active layer; p-i-n inverted architecture; reported in Journal of Materials Chemistry A, 2023

Why This Matters

For procurement in Sn/Pb mixed-perovskite research and device fabrication, Br-2PACz offers the highest reported single-junction PCE among dopant-free HTLs—a direct, quantifiable performance advantage over both its closest SAM analog (2PACz) and the incumbent polymer HTL (PEDOT:PSS).

• [1] M. Pitaro, J. S. Alonso, L. Di Mario, D. Garcia Romero, K. Tran, T. Zaharia, … M. A. Loi, "A carbazole-based self-assembled monolayer as the hole transport layer for efficient and stable Cs₀.₂₅FA₀.₇₅Sn₀.₅Pb₀.₅I₃ solar cells," Journal of Materials Chemistry A, vol. 11, no. 22, pp. 11755–11766, 2023. DOI: 10.1039/d3ta01276j. View Source
• [2] T. Zaharia et al., scite author profile summarizing Sn/Pb perovskite device performance with Br-2PACz, 2PACz, and PEDOT:PSS HTLs. Available: https://scite.ai/authors/t-zaharia-LpE3xr. View Source

Operational Stability Under Continuous Illumination

Under continuous illumination operational conditions, Br-2PACz-based Cs₀.₂₅FA₀.₇₅Sn₀.₅Pb₀.₅I₃ devices maintained 80% of their initial efficiency for 230 hours, whereas PEDOT:PSS-based reference devices dropped to 79% of initial efficiency after only 72 hours [1][2]. This represents a greater than threefold improvement in operational T80 lifetime. Additionally, Br-2PACz devices exhibited exceptional shelf-life stability, retaining performance after 4,224 hours (176 days) of storage under N₂ atmosphere [2]. A related study employing a self-assembled bilayer (Br-2PACz/4CzNH₃I) extended the operational T80 to 358 hours compared to 220 hours for the SAM-only device [3].

Operational T80

Head-to-head

230 h vs 72 h

Reported 3.2× longer T80 lifetime; supports device longevity studies.

Continuous illumination, N₂ storage, Sn/Pb perovskite.

Evidence Dimension	Operational stability – T80 (hours under continuous illumination)
Target Compound Data	Br-2PACz: 230 h to 80% of initial PCE
Comparator Or Baseline	PEDOT:PSS: ~72 h to 79% of initial PCE
Quantified Difference	~3.2× longer T80 lifetime for Br-2PACz vs. PEDOT:PSS
Conditions	Continuous illumination; Cs₀.₂₅FA₀.₇₅Sn₀.₅Pb₀.₅I₃ active layer; devices stored in N₂ atmosphere for shelf-life testing

Why This Matters

Operational stability is a hard procurement criterion for any application targeting real-world deployment. Br-2PACz's threefold T80 advantage over PEDOT:PSS directly impacts device longevity, reducing total cost of ownership and qualifying it for long-lifetime perovskite device development.

• [1] Carbazole Based Self-Assembled Monolayer as Hole Transport Layer for Efficient and stable Sn/Pb Perovskite Solar Cells, presented at nanoGe Conference, 2023. Available: https://www.nanoge.org. View Source
• [2] M. Pitaro, J. S. Alonso, L. Di Mario, D. Garcia Romero, K. Tran, T. Zaharia, … M. A. Loi, "A carbazole-based self-assembled monolayer as the hole transport layer for efficient and stable Cs₀.₂₅FA₀.₇₅Sn₀.₅Pb₀.₅I₃ solar cells," Journal of Materials Chemistry A, vol. 11, no. 22, pp. 11755–11766, 2023. DOI: 10.1039/d3ta01276j. View Source
• [3] T. Zaharia et al., "Tuning the Surface Energy of Hole Transport Layers Based on Carbazole Self-Assembled Monolayers for Highly Efficient Sn/Pb Perovskite Solar Cells," 2023. Available via University of Groningen Research Portal. View Source

Leakage Current Suppression in Perovskite LEDs

In quasi-2D perovskite light-emitting diodes (PeLEDs), replacing the conventional PEDOT:PSS hole injection layer (HIL) with Br-2PACz SAM HIL reduced the leakage current by 4–5 orders of magnitude. This dramatic suppression stems from the deep HOMO level of Br-2PACz (−5.73 eV) versus PEDOT:PSS (−5.00 eV), which enables efficient hole injection while effectively blocking electron leakage [1]. The deep HOMO of Br-2PACz provides a larger energetic barrier for unwanted electron transport from the perovskite emissive layer into the HIL, a critical leakage pathway in PeLEDs.

Leakage Suppression

Head-to-head

10⁴–10⁵ ×

Reported leakage current reduction vs PEDOT:PSS in quasi-2D PeLEDs.

Deep HOMO (−5.73 eV) blocks electron leakage.

Evidence Dimension	Leakage current magnitude (relative comparison)
Target Compound Data	Br-2PACz HIL: baseline leakage current at operating voltage
Comparator Or Baseline	PEDOT:PSS HIL: 4–5 orders of magnitude higher leakage current
Quantified Difference	10⁴–10⁵× reduction in leakage current for Br-2PACz vs. PEDOT:PSS
Conditions	Quasi-2D PeLED devices; Br-2PACz HOMO = −5.73 eV; PEDOT:PSS HOMO = −5.00 eV; Advanced Optical Materials, 2024

Why This Matters

For PeLED development and procurement, leakage current directly governs device efficiency losses and heating. A 10,000–100,000× reduction represents a fundamental materials-driven performance advantage, eliminating a dominant loss mechanism that cannot be addressed by device engineering alone when using PEDOT:PSS.

• [1] Laxmi, M. Misra, N. Gaur, S. Gupta, and D. Kabra, "Double Passivation Using Ultra-Thin Insulators for Improved Stability and Efficiency of Quasi-2D Perovskite Light Emitting Diodes," Advanced Optical Materials, 2024. DOI: 10.1002/adom.202302961. View Source

NiOx/Br-2PACz Bilayer for CsPbI3 Solar Cells

Modification of a NiOx hole transport layer with Br-2PACz SAM in inverted inorganic CsPbI₃ perovskite solar cells raised the champion PCE from 15.16% (bare NiOx) to 19.34% (NiOx/Br-2PACz), accompanied by an increase in open-circuit voltage (VOC) from 1.05 V to 1.15 V [1]. Br-2PACz was found to suppress a detrimental interfacial reaction between NiOx and the DMAI-containing CsPbI₃ perovskite precursor, improve perovskite film morphology, and optimize energy-level alignment [2]. The unpackaged NiOx/Br-2PACz devices also demonstrated superior stability: 80% retention after 960 h at 30–35% RH, 73% retention after 48 h at 60 °C, and 89% retention after 284 h of continuous illumination [2].

NiOx/Br-2PACz PCE

Head-to-head

19.34% Bare NiOx 15.16%

Reported +4.18 pp PCE gain via interfacial passivation in CsPbI₃ PSCs.

VOC improved from 1.05 V to 1.15 V; ACS AMI 2024.

Evidence Dimension	Champion PCE (%) and VOC (V) for inverted CsPbI₃ PSCs
Target Compound Data	NiOx/Br-2PACz: PCE = 19.34%, VOC = 1.15 V
Comparator Or Baseline	Bare NiOx: PCE = 15.16%, VOC = 1.05 V
Quantified Difference	ΔPCE = +4.18 percentage points (27.6% relative improvement); ΔVOC = +0.10 V
Conditions	Inverted (p-i-n) CsPbI₃ inorganic perovskite solar cells; ACS Applied Materials & Interfaces, 2024

Why This Matters

For research groups and manufacturers developing all-inorganic CsPbI₃ PSCs—where NiOx is a preferred inorganic HTL—Br-2PACz modification delivers a 27.6% PCE boost and critical VOC improvement in a single processing step, making it a high-value procurement item for interfacial engineering of NiOx-based device stacks.

• [1] Z. Xu, J. Wang, Z. Liu, C. Xiao, J. Wang, N. Liu, J. Zhang, L. Huang, Z. Hu, Y. Zhu, and X. Liu, "Self-Assembled Monolayer Suppresses Interfacial Reaction between NiOx and Perovskite for Efficient and Stable Inverted Inorganic Perovskite Solar Cells," ACS Applied Materials & Interfaces, vol. 16, no. 40, pp. 53811–53821, 2024. DOI: 10.1021/acsami.4c11177. View Source
• [2] Z. Xu, J. Wang, Z. Liu, C. Xiao, J. Wang, N. Liu, J. Zhang, L. Huang, Z. Hu, Y. Zhu, and X. Liu, "Self-Assembled Monolayer Suppresses Interfacial Reaction between NiOx and Perovskite for Efficient and Stable Inverted Inorganic Perovskite Solar Cells," ACS Applied Materials & Interfaces, vol. 16, no. 40, pp. 53811–53821, 2024. DOI: 10.1021/acsami.4c11177. View Source

Indoor OPV Performance

Under indoor LED illumination at 1000 lx, Br-2PACz-treated ITO electrodes enabled organic photovoltaic devices (PM6:Y6 active layer) to achieve a remarkable power conversion efficiency of 31.0% with a fill factor of 78.0%, outperforming devices fabricated with 2PACz and MeO-2PACz SAMs [1]. The superior indoor performance of Br-2PACz is attributed to its highest work function among the tested SAM series, which enhances hole injection and provides effective electron blocking under low-light conditions where leakage currents dominate performance losses [2].

Indoor PCE (1000 lx)

Head-to-head

31.0%

Reported top indoor PCE among carbazole SAM HTLs; fill factor 78.0%.

PM6:Y6 active layer, LED 1000 lx, Lee & Shim 2024.

Evidence Dimension	Indoor power conversion efficiency (%) under LED 1000 lx
Target Compound Data	Br-2PACz-based indoor OPV: 31.0%, FF = 78.0%
Comparator Or Baseline	MeO-2PACz-based and 2PACz-based indoor OPVs: lower PCE (exact values not reported in the comparative dataset, but stated as outperformed by Br-2PACz)
Quantified Difference	Br-2PACz achieves highest PCE among 2PACz derivative series tested; FF of 78.0% indicates superior charge extraction under low-light conditions
Conditions	PM6:Y6 bulk-heterojunction OPV; LED 1000 lx illumination; reported by Lee & Shim, 2024

Why This Matters

Indoor photovoltaics for IoT sensors and low-power electronics is an emerging procurement category where performance under dim light is the sole metric of value. Br-2PACz's 31.0% indoor PCE provides a clear, application-relevant differentiation from other SAM candidates for this growing market segment.

• [1] M. J. Lee and J. W. Shim, "Fine-Tuning Hole Collection Via Self-Assembled Monolayers for Advancing Versatile Platforms," ECS Meeting Abstracts, MA2024-02, 4988, 2024. DOI: 10.1149/MA2024-02244988mtgabs. View Source
• [2] Tailoring hole-selective contacts via self-assembled monolayers for advancing indoor organic photovoltaic and capacitor devices, 2024. Available via ScienceDirect and Korea University Scholar. View Source

Br-2PACz Application Scenarios

Mixed Sn/Pb Perovskite Tandem Bottom Cells

In mixed Sn/Pb perovskite research targeting single-junction efficiencies above 19% and tandem bottom-cell integration, Br-2PACz is the SAM HTL of choice based on its demonstrated champion PCE of 19.51%—the highest among carbazole SAMs and substantially ahead of both 2PACz (18.44%) and PEDOT:PSS (16.33%) in the identical Cs₀.₂₅FA₀.₇₅Sn₀.₅Pb₀.₅I₃ system [1]. Its 230-hour operational T80 under continuous illumination provides sufficient stability for laboratory-scale tandem integration testing, and its conformal monolayer coverage on textured substrates makes it compatible with silicon bottom-cell architectures . Procurement for this scenario should prioritize high-purity Br-2PACz (>99% by ¹H NMR) with confirmed HOMO level of −6.01 eV and WF enhancement to ≥5.8 eV on ITO.

NiOx-Based CsPbI3 Perovskite Solar Cells

For inverted CsPbI₃ PSC fabrication where NiOx serves as the inorganic HTL, Br-2PACz interfacial modification addresses a specific, experimentally verified failure mode: the detrimental chemical reaction between NiOx and DMAI-containing CsPbI₃ precursors. Applying Br-2PACz as a SAM interlayer boosts PCE from 15.16% to 19.34% and VOC from 1.05 V to 1.15 V, while simultaneously improving ambient stability (80% retention after 960 h at 30–35% RH) and thermal stability (73% retention after 48 h at 60 °C) [2]. This NiOx/Br-2PACz bilayer strategy has been validated in peer-reviewed literature and should be prioritized over bare NiOx or NiOx/PTAA stacks when high VOC and long-term stability are required from all-inorganic PSCs.

Perovskite LEDs with Ultra-Low Leakage Current

In quasi-2D PeLED development, where leakage current directly limits external quantum efficiency and device lifetime, Br-2PACz as the hole injection layer delivers a 4–5 order-of-magnitude leakage current reduction compared to the standard PEDOT:PSS HIL—an effect attributed to its deep HOMO (−5.73 eV) providing effective electron blocking [3]. While standalone Br-2PACz HILs face wettability and spatial inhomogeneity challenges (which researchers address via Al₂O₃ interlayers [3]), the fundamental leakage suppression is an intrinsic materials property of Br-2PACz that cannot be replicated by PEDOT:PSS or shallower-HOMO SAMs. This scenario justifies Br-2PACz procurement specifically for PeLED research groups optimizing charge balance and minimizing parasitic leakage.

Indoor OPVs for IoT and Low-Power Electronics

Br-2PACz-based indoor OPVs (PM6:Y6) achieve 31.0% PCE at 1000 lx LED illumination with a 78.0% fill factor, outperforming identically prepared devices using 2PACz and MeO-2PACz SAMs [4]. The performance advantage stems from Br-2PACz's highest ITO work function within the carbazole SAM series, which minimizes leakage and recombination losses that dominate under low-light conditions. For procurement decisions in the indoor PV sector—where every percentage point of PCE under 1000 lx translates into usable power for sensors and IoT nodes—Br-2PACz offers the strongest published evidence among SAM HTL candidates for this specific application [4].

Application

Selection Property

Validation Focus

Mixed Sn/Pb Perovskite Tandem Bottom Cells

High WF enhancement, deep-HOMO alignment for ohmic extraction

Single-junction PCE and operational T80 in Cs₀.₂₅FA₀.₇₅Sn₀.₅Pb₀.₅I₃ system

NiOx-Based CsPbI₃ Perovskite Solar Cells

Interfacial passivation, suppression of NiOx/perovskite reaction

PCE and VOC improvement; ambient/thermal stability under 30–35% RH and 60 °C

Perovskite LEDs with Ultra-Low Leakage

Deep HOMO for electron blocking, reduced parasitic leakage

Leakage current reduction in quasi-2D PeLEDs; charge balance optimization

Indoor OPVs for IoT and Low-Power Electronics

High WF under low-light conditions, effective hole injection

Indoor PCE at 1000 lx LED illumination; fill factor benchmark

• [1] M. Pitaro, J. S. Alonso, L. Di Mario, D. Garcia Romero, K. Tran, T. Zaharia, … M. A. Loi, "A carbazole-based self-assembled monolayer as the hole transport layer for efficient and stable Cs₀.₂₅FA₀.₇₅Sn₀.₅Pb₀.₅I₃ solar cells," Journal of Materials Chemistry A, vol. 11, no. 22, pp. 11755–11766, 2023. DOI: 10.1039/d3ta01276j. View Source
• [2] Z. Xu, J. Wang, Z. Liu, C. Xiao, J. Wang, N. Liu, J. Zhang, L. Huang, Z. Hu, Y. Zhu, and X. Liu, "Self-Assembled Monolayer Suppresses Interfacial Reaction between NiOx and Perovskite for Efficient and Stable Inverted Inorganic Perovskite Solar Cells," ACS Applied Materials & Interfaces, vol. 16, no. 40, pp. 53811–53821, 2024. DOI: 10.1021/acsami.4c11177. View Source
• [3] Laxmi, M. Misra, N. Gaur, S. Gupta, and D. Kabra, "Double Passivation Using Ultra-Thin Insulators for Improved Stability and Efficiency of Quasi-2D Perovskite Light Emitting Diodes," Advanced Optical Materials, 2024. DOI: 10.1002/adom.202302961. View Source
• [4] M. J. Lee and J. W. Shim, "Fine-Tuning Hole Collection Via Self-Assembled Monolayers for Advancing Versatile Platforms," ECS Meeting Abstracts, MA2024-02, 4988, 2024. DOI: 10.1149/MA2024-02244988mtgabs. View Source